Cas no 91962-56-0 ((4-methoxynaphthalen-1-yl)methanethiol)

• Product Name: (4-methoxynaphthalen-1-yl)methanethiol
• CAS No: 91962-56-0
• MF: C₁₂H₁₂OS
• MW: 204.288082122803
• CID: 6595769
• PubChem ID: 80111210
• Update Time: 2024-03-01

(4-methoxynaphthalen-1-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (4-methoxynaphthalen-1-yl)methanethiol
• 1-Naphthalenemethanethiol, 4-methoxy-
• AKOS018672494
• EN300-1289148
• 91962-56-0

• Inchi： 1S/C12H12OS/c1-13-12-7-6-9(8-14)10-4-2-3-5-11(10)12/h2-7,14H,8H2,1H3
• InChI Key： FCOLNRJNMRCEES-UHFFFAOYSA-N
• SMILES： C1(CS)=C2C(C=CC=C2)=C(OC)C=C1

Computed Properties

• Exact Mass: 204.06088618g/mol
• Monoisotopic Mass: 204.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 357.6±17.0 °C(Predicted)
• pka: 9.32±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes